1-Methyl-3-cyanopyridinium
Cat. No. B8363341
M. Wt: 119.14 g/mol
InChI Key: YPQVJNCIBVIPOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:1](#[N:2])[c:3]1[cH:4][n:5][cH:6][cH:7][cH:8]1.[CH3:11][C:12](=[O:13])[CH3:14].[CH3:9][I:10]>>[C:1](#[N:2])[c:3]1[cH:4][n+:5]([CH3:9])[cH:6][cH:7][cH:8]1.[I-:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1cccnc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C[n+]1cccc(C#N)c1
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Name
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Type
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product
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Smiles
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[I-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
